Cas no 623553-27-5 (2-2-(1,3-Benzoxazol-2-yl)ethyl-1H-isoindole-1,3(2H)-dione)

• Product Name: 2-2-(1,3-Benzoxazol-2-yl)ethyl-1H-isoindole-1,3(2H)-dione
• CAS No: 623553-27-5
• MF: C₁₇H₁₂N₂O₃
• MW: 292.2887840271
• MDL: MFCD00523439
• CID: 1637206
• PubChem ID: 11645002
• Update Time: 2025-05-26

2-2-(1,3-Benzoxazol-2-yl)ethyl-1H-isoindole-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 2-[2-(2-benzoxazolyl)ethyl]-
• 2-[2-(1,3-benzoxazol-2-yl)ethyl]isoindole-1,3-dione
• DTXSID10469962
• LS-04522
• 2-(2-(Benzo[d]oxazol-2-yl)ethyl)isoindoline-1,3-dione
• SCHEMBL4906117
• ALBB-014346
• STK832222
• CS-0326842
• 2-[2-(1,3-benzoxazol-2-yl)ethyl]-2,3-dihydro-1H-isoindole-1,3-dione
• MFCD00523439
• 623553-27-5
• AKOS005174347
• 2-[2-(1,3-benzoxazol-2-yl)ethyl]-1H-isoindole-1,3(2H)-dione
• 2-2-(1,3-Benzoxazol-2-yl)ethyl-1H-isoindole-1,3(2H)-dione

• MDL： MFCD00523439
• Inchi： 1S/C17H12N2O3/c20-16-11-5-1-2-6-12(11)17(21)19(16)10-9-15-18-13-7-3-4-8-14(13)22-15/h1-8H,9-10H2
• InChI Key： OGNSHTKXWDPCCK-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N=C1CCN1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 292.08486
• Monoisotopic Mass: 292.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63.4Ų

Experimental Properties

• PSA: 63.41

2-2-(1,3-Benzoxazol-2-yl)ethyl-1H-isoindole-1,3(2H)-dione Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-2-(1,3-Benzoxazol-2-yl)ethyl-1H-isoindole-1,3(2H)-dione

Chemical Profile of 2-2-(1,3-Benzoxazol-2-yl)ethyl-1H-isoindole-1,3(2H)-dione (CAS No: 623553-27-5)

2-2-(1,3-Benzoxazol-2-yl)ethyl-1H-isoindole-1,3(2H)-dione, identified by its CAS number 623553-27-5, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. This compound belongs to the benzoxazole and isoindole chemical classes, which are well-documented for their diverse biological activities. The presence of both the benzoxazole and isoindole moieties in a single molecular framework suggests potential interactions with biological targets that could be exploited for therapeutic applications.

The molecular structure of 2-2-(1,3-Benzoxazol-2-yl)ethyl-1H-isoindole-1,3(2H)-dione incorporates a highly functionalized scaffold. The benzoxazole ring, characterized by its oxygen-containing heterocycle, is known to exhibit various biological effects, including anti-inflammatory, antimicrobial, and antioxidant properties. Meanwhile, the isoindole moiety contributes additional electronic and steric features that can modulate the compound's binding affinity and selectivity. The ethyl linker connecting these two functional units provides a flexible tether that may enhance solubility and bioavailability.

In recent years, there has been a growing interest in the development of hybrid compounds that combine multiple pharmacophores to achieve synergistic effects or improved pharmacokinetic profiles. The structural motif of CAS No 623553-27-5 aligns well with this trend, as it integrates two distinct heterocyclic systems into a single entity. Such hybrid molecules have been explored for their potential in targeting multiple disease pathways simultaneously, which is particularly relevant in the treatment of complex disorders like cancer and neurodegenerative diseases.

One of the most compelling aspects of 2-2-(1,3-Benzoxazol-2-yl)ethyl-1H-isoindole-1,3(2H)-dione is its potential as a scaffold for drug discovery. The benzoxazole ring has been extensively studied for its role in inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key mediators of inflammation. Additionally, isoindole derivatives have shown promise in modulating receptor activity, particularly in neurological and cardiovascular applications. The combination of these two scaffolds in CAS No 623553-27-5 may lead to the discovery of novel therapeutic agents with enhanced efficacy and reduced side effects compared to existing monomeric compounds.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of hybrid compounds like CAS No 623553-27-5 for biological activity. Virtual screening techniques combined with molecular docking studies have identified several promising derivatives with improved binding affinities to target proteins. For instance, computational models have suggested that modifications to the ethyl linker or the substituents on the benzoxazole ring could enhance interactions with specific enzymes or receptors involved in disease pathways. These findings underscore the importance of structure-based drug design in optimizing the pharmacological properties of such hybrid molecules.

The synthesis of CAS No 623553-27-5 presents an interesting challenge due to its complex architecture. Traditional synthetic routes involve multi-step organic transformations, including condensation reactions between appropriately substituted benzoxazole and isoindole precursors. Advances in synthetic methodologies have allowed for more efficient and scalable production processes, which are crucial for advancing preclinical studies and eventual clinical development. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the carbon-carbon bonds within this molecule.

In vitro studies have begun to elucidate the biological profile of CAS No 623553-27-5, revealing intriguing interactions with various cellular targets. Preliminary data suggest that this compound exhibits moderate activity against certain cancer cell lines by inhibiting key signaling pathways involved in proliferation and survival. Additionally, preliminary toxicology assessments indicate that it demonstrates acceptable safety margins at tested concentrations. These early findings warrant further investigation into its potential as a lead compound for drug development.

The integration of CAS No 623553-27-5 into clinical research pipelines will depend on several factors, including its pharmacokinetic properties and potential off-target effects. Pharmacokinetic studies are essential to evaluate parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox). These assessments will help determine whether this compound can reach therapeutic levels in vivo and whether it exhibits any undesirable side effects that could limit its clinical utility.

Future research directions may focus on exploring analogs of CAS No 623553-27-5 that exhibit enhanced potency or selectivity for specific biological targets. By modifying substituents on the benzoxazole or isoindole rings or altering the length and composition of the ethyl linker, chemists can fine-tune the molecule's pharmacological profile. Such structural optimization efforts are critical for translating promising preclinical findings into effective therapeutic agents.

The broader significance of CAS No 623553-27-5 lies in its contribution to the growing body of evidence supporting the use of hybrid compounds in drug discovery. As our understanding of disease mechanisms becomes more nuanced, there is an increasing need for molecules that can modulate multiple targets simultaneously. The unique combination of pharmacophores found in CAS No 623553-27-5 exemplifies how integrating diverse chemical scaffolds can lead to innovative therapeutic strategies.